Cas no 1445019-24-8 (2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1445019-24-8
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• MDL: MFCD16996404
• CID: 4605032
• PubChem ID: 72221217
• Update Time: 2025-10-31

2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-methoxy-3-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-
• 2-[4-methoxy-3-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16996404
• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)9-6-7-11(19-5)10(8-9)14(16,17)18/h6-8H,1-5H3
• InChI Key： MDCAOOMRVSIDTJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(OC)C(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-4-Methoxy-3-(Trifluoromethyl)Phenyl-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane: A Comprehensive Overview

2-4-Methoxy-3-(Trifluoromethyl)Phenyl-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 1445019-24-8) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications in modern chemical synthesis. The molecule combines a phenyl ring substituted with methoxy and trifluoromethyl groups with a dioxaborolane framework, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The dioxaborolane core of this compound plays a pivotal role in its reactivity and functionality. Dioxaborolanes are known for their stability and ability to participate in various boron-based reactions. The substitution pattern on the phenyl ring—specifically the methoxy and trifluoromethyl groups—contributes to the compound's electronic properties and reactivity. These substituents not only enhance the molecule's stability but also enable it to act as a versatile building block in cross-coupling reactions.

Recent studies have highlighted the importance of 2-4-methoxy-3-(trifluoromethyl)phenyl derivatives in the development of advanced materials. For instance, researchers have utilized this compound as a precursor for synthesizing highly functionalized aromatic compounds with applications in optoelectronics and drug discovery. The trifluoromethyl group imparts unique electronic characteristics to the molecule, making it suitable for use in fluorinated pharmaceuticals and agrochemicals.

The synthesis of 2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the dioxaborolane framework is typically achieved through boronate esterification reactions, which are well-documented in the literature. The methoxy group is introduced via nucleophilic aromatic substitution or other directed metallation techniques.

One of the most promising applications of this compound lies in its use as a coupling partner in Suzuki-Miyaura cross-coupling reactions. The dioxaborolane framework allows for efficient coupling with aryl halides under mild conditions, making it an ideal candidate for constructing complex aromatic systems. Recent advancements in catalyst design have further enhanced the efficiency and selectivity of these reactions.

In addition to its role as an intermediate in organic synthesis, this compound has also found applications in polymer chemistry. The trifluoromethyl group imparts hydrophobicity and thermal stability to polymers synthesized using this compound as a monomer. Researchers have explored its use in creating fluoropolymers with applications in high-performance textiles and biomedical devices.

The methoxy group on the phenyl ring contributes to the compound's solubility and reactivity under various reaction conditions. This makes it particularly useful in asymmetric synthesis and enantioselective catalysis. Recent studies have demonstrated its potential as a chiral auxiliary in the synthesis of bioactive molecules.

The development of novel synthetic routes for 2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane continues to be an active area of research. Scientists are exploring alternative methods that reduce reliance on hazardous reagents and improve overall sustainability. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high yields.

In conclusion, 2-4-methoxy-3-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1445019-24-8) is a versatile compound with wide-ranging applications in modern chemistry. Its unique structure and functional groups make it an invaluable tool for synthesizing advanced materials and bioactive molecules. As research continues to uncover new synthetic pathways and applications for this compound,it is poised to play an even more significant role in shaping future developments across multiple disciplines.